Cas no 31795-44-5 (5-Formyl-2-furansulfonic Acid Sodium Salt)

5-Formyl-2-furansulfonic Acid Sodium Salt is a furan-based organic compound featuring both a formyl and sulfonic acid functional group, rendered water-soluble as its sodium salt. This derivative is valued for its reactivity, particularly in heterocyclic synthesis and as an intermediate in pharmaceutical or agrochemical applications. The sulfonate group enhances solubility and stability, while the formyl group offers versatility for further functionalization, such as condensation or reduction reactions. Its structural properties make it suitable for use in fine chemical synthesis, where controlled reactivity and aqueous compatibility are required. The compound is typically handled under standard laboratory conditions, with attention to its hygroscopic nature.
5-Formyl-2-furansulfonic Acid Sodium Salt structure
31795-44-5 structure
Product Name:5-Formyl-2-furansulfonic Acid Sodium Salt
CAS No:31795-44-5
MF:C5H3NaO5S
MW:198.129091501236
MDL:MFCD00003231
CID:88927
PubChem ID:3772036
Update Time:2025-06-06

5-Formyl-2-furansulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • 5-Formyl-2-furansulfonic acid, sodium salt
    • Furfural-5-sulfonic acid, sodium salt
    • 5-Formyl-2-furansulphonic acid sodium salt hydrate
    • Furfural-5-sulphonic acid sodium salt
    • Sodium 5-Formyl-2-furansulfonate
    • Sodium 5-formylfuran-2-sulfonate
    • 5-formyl-2-furanosulfonic acid sodium salt
    • 5-FORMYL-2-FURANSULFONIC ACID SODIUM SALT HYDRATE
    • 5-Formyl-2-furansulfonsaeure-natriumsalz
    • 5-Formylfuran-2-sulfonic acid sodium salt
    • BB_SC-5424
    • sodium 2-formyl-furan-5-sulfonic acid
    • Sodium 5-formylfuran-2-sulphonate
    • sodium 5-methanoylfuran-2-sulfonate
    • 5-Formyl-2-furansulfonic Acid Sodium Salt
    • Furfural-5-sulfonic Acid Sodium Salt
    • NS00051592
    • sodium;5-formylfuran-2-sulfonate
    • DTXSID50185659
    • D90652
    • W2U3ZL3M37
    • A821002
    • SCHEMBL1487077
    • 2-Furansulfonic acid, 5-formyl-, sodium salt (1:1)
    • 31795-44-5
    • EN300-18759
    • sodium5-formylfuran-2-sulfonate
    • Z90122648
    • EINECS 250-810-5
    • 2-Furansulfonic acid, 5-formyl-, sodium salt
    • ZTJAVDOZUQPVAV-UHFFFAOYSA-M
    • AKOS000120317
    • FT-0620433
    • MFCD00003231
    • F0268
    • 5-Formyl-2-furansulfonic acid sodium salt, 98%
    • 3-Amino-5-hydroxybenzoicacid,N-CBZprotected
    • DB-048106
    • DTXCID40108150
    • MDL： MFCD00003231
    • Inchi： 1S/C5H4O5S.Na/c6-3-4-1-2-5(10-4)11(7,8)9;/h1-3H,(H,7,8,9);/q;+1/p-1
    • InChI Key： ZTJAVDOZUQPVAV-UHFFFAOYSA-M
    • SMILES： S(C1=CC=C(C=O)O1)(=O)(=O)[O-].[Na+]
    • BRN： 4340591

Computed Properties

  • Exact Mass: 197.96000
  • Monoisotopic Mass: 197.96
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Grayish yellow powder
  • Melting Point: >300°C
  • PSA: 95.79000
  • LogP: 1.07700
  • Solubility: Soluble in water

5-Formyl-2-furansulfonic Acid Sodium Salt Security Information

5-Formyl-2-furansulfonic Acid Sodium Salt Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

5-Formyl-2-furansulfonic Acid Sodium Salt Pricemore >>

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abcr
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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